Cas no 151131-78-1 (5,9:7,10a-Dimethano-10aH-cyclononoxazol-2(3H)-one,octahydro-,(S)-(9CI))

• Product Name: 5,9:7,10a-Dimethano-10aH-cyclononoxazol-2(3H)-one,octahydro-,(S)-(9CI)
• CAS No: 151131-78-1
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 99670
• Update Time: 2023-11-19

5,9:7,10a-Dimethano-10aH-cyclononoxazol-2(3H)-one,octahydro-,(S)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 5,9:7,10a-Dimethano-10aH-cyclononoxazol-2(3H)-one,octahydro-, (S)- (9CI)
• 5,9:7,10a-Dimethano-10aH-cyclononoxazol-2(3H)-one,octahydro-,(S)-(9CI)
• CID 15739746

• Inchi： 1S/C12H17NO2/c14-11-13-10-4-7-1-8-3-9(2-7)6-12(10,5-8)15-11/h7-10H,1-6H2,(H,13,14)/t7?,8?,9?,10-,12?/m0/s1
• InChI Key： PGIUISABVUEHNI-SPPFVYQKSA-N
• SMILES： O1C(N[C@H]2CC3CC4CC(C3)CC12C4)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 314
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 430.4±12.0 °C(Predicted)
• pka: 12.24±0.20(Predicted)